Cas no 827316-65-4 (1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)-, ethyl ester)

• Product Name: 1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)-, ethyl ester
• CAS No: 827316-65-4
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 685110
• PubChem ID: 135495076
• Update Time: 2025-04-19

1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)-, ethyl ester
• ethyl 2-(1,2-dihydropyrazol-3-ylidene)indole-6-carboxylate
• Ethyl 2-(1,2-dihydro-3H-pyrazol-3-ylidene)-2H-indole-6-carboxylate
• 827316-65-4
• SCHEMBL5752778
• DTXSID00740792

• Inchi： 1S/C14H13N3O2/c1-2-19-14(18)10-4-3-9-7-13(16-12(9)8-10)11-5-6-15-17-11/h3-8,16H,2H2,1H3,(H,15,17)
• InChI Key： WQCULDMOBXVVCT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C=C(C3=CC=NN3)NC=2C=1)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.8Ų